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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Propyl 3-methylbutanoate, a key ester in the flavor and fragrance

industry and a compound of interest in pharmaceutical and materials science, is the subject of

a new in-depth technical guide. This document provides a comprehensive overview of its core

physicochemical properties, detailed experimental protocols for their determination, and a

summary of its spectroscopic and safety data. This guide is intended for researchers,

scientists, and drug development professionals who require a thorough understanding of this

compound.

Core Physicochemical Properties
Propyl 3-methylbutanoate, also known as propyl isovalerate, is a colorless liquid with a

characteristic fruity odor, often associated with apples and pineapples. Its fundamental

physicochemical characteristics are summarized below.
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Property Value Reference

Molecular Formula C₈H₁₆O₂ [1][2][3][4]

Molecular Weight 144.21 g/mol [5][6]

Boiling Point
156.0 °C to 157.0 °C at 760

mmHg
[6]

Density 0.860 - 0.866 g/mL at 20°C [5]

Refractive Index (n_D) 1.400 - 1.405 at 20°C [5]

Solubility

Insoluble in water; soluble in

alcohol and most organic

solvents.

[5]

Vapor Pressure 1.4 mmHg at 25 °C [7]

Appearance
Colorless, mobile liquid with a

fruity odor.
[5]

CAS Number 557-00-6 [3][4]

Spectroscopic Data Summary
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of propyl

3-methylbutanoate.

Spectroscopic Data Key Features

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum

shows characteristic fragmentation patterns that

can be used for identification.

Infrared (IR) Spectroscopy

The IR spectrum exhibits a strong absorption

band corresponding to the C=O stretching of the

ester group.
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The following section details the methodologies for determining the key physicochemical

properties of propyl 3-methylbutanoate.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] The capillary method is a common and efficient technique for this determination.[1]

[5][8][9][10]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of propyl 3-methylbutanoate is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the liquid.

The test tube is attached to the thermometer, ensuring the bulb of the thermometer is level

with the sample.

The assembly is immersed in the heating bath.

The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

The heat source is removed when a steady stream of bubbles is observed.
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The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[5]

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The pycnometer method is a highly

accurate technique for determining the density of liquids.[7][11][12][13][14]

Apparatus:

Pycnometer (a glass flask with a close-fitting stopper containing a capillary)

Analytical balance

Thermostatic bath

Procedure:

The empty, clean, and dry pycnometer is weighed (m₁).

The pycnometer is filled with distilled water of a known density (ρ_water) at a specific

temperature and weighed again (m₂). The volume of the pycnometer (V) can be calculated

as V = (m₂ - m₁) / ρ_water.

The pycnometer is emptied, dried, and then filled with propyl 3-methylbutanoate.

The filled pycnometer is brought to the desired temperature in the thermostatic bath.

The pycnometer filled with the sample is weighed (m₃).

The density of the propyl 3-methylbutanoate (ρ_sample) is calculated using the formula:

ρ_sample = (m₃ - m₁) / V.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. The Abbe refractometer is a standard instrument for this measurement.[2][15][16]

[17][18]
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Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,

typically distilled water.

The prisms of the refractometer are cleaned and dried.

A few drops of propyl 3-methylbutanoate are placed on the surface of the measuring prism.

The prisms are closed, and the sample is allowed to equilibrate to the desired temperature,

maintained by the circulating water bath.

The light source is adjusted, and the telescope is focused to observe the boundary line

between the light and dark fields.

The control knob is turned to bring the boundary line exactly to the center of the crosshairs in

the eyepiece.

The refractive index is read directly from the instrument's scale.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of propyl 3-methylbutanoate in water and organic solvents can be determined

qualitatively.[19][20][21][22][23]

Apparatus:

Test tubes

Graduated pipettes or cylinders
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Vortex mixer or shaker

Procedure:

Solubility in Water: A small, measured amount of propyl 3-methylbutanoate (e.g., 0.1 mL) is

added to a test tube containing a measured volume of distilled water (e.g., 3 mL). The

mixture is vigorously shaken. The formation of a single homogeneous phase indicates

solubility, while the presence of two distinct layers or a cloudy suspension indicates

insolubility or partial solubility.

Solubility in Organic Solvents: The same procedure is repeated using various organic

solvents (e.g., ethanol, diethyl ether, acetone) instead of water. The miscibility of the ester

with the solvent is observed.

Experimental Workflow Visualization
The logical flow for determining the key physicochemical properties of a liquid sample like

propyl 3-methylbutanoate is illustrated in the diagram below.
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Caption: Experimental workflow for the characterization of propyl 3-methylbutanoate.

Safety and Handling
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Propyl 3-methylbutanoate is a flammable liquid and vapor. It may cause skin and serious eye

irritation, as well as respiratory irritation. Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area, away from ignition sources. For detailed

safety information, consult the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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